Cas no 80035-33-2 (Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene-β-D-glucopyranoside)

• Product Name: Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene-β-D-glucopyranoside
• CAS No: 80035-33-2
• MF: C₂₈H₂₅NO₇
• MW: 487.500608205795
• CID: 985026
• PubChem ID: 54488527
• Update Time: 2024-10-27

Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene-β-D-glucopyranoside
• BENZYL 2-DEOXY-2-PHTHALIMIDO-4,6-O-BENZYLIDENE-ß-D-GLUCOPYRANOSIDE, CERTIFIED REFERENCE MATERIAL
• benzyl 4,6-O-benzylidene-2-deoxy-2-phthalimido-β-D-glucopyranoside
• DECHLORO GRISEOFULVIN
• Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene-Beta-D-glucopyranoside
• Benzyl 2-Deoxy-2-phthalimido-4,6-O-benzylidene--D-glucopyranoside
• BENZYL 2-DEOXY-2-PHTHALIMIDO-4,6-O-BENZYLIDENE-SS-D-GLUCOPYRANOSIDE
• BENZYL 4,6-O-BENZYLIDENE-2-DEOXY-2-PHTHALIMIDO-B-D-GLUCOPYRANOSIDE
• Phenylmethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-4,6-O-(phenylmethylene)-β-D-glucopyranoside (ACI)
• Pyrano[3,2-d]-1,3-dioxin, β-D-glucopyranoside deriv. (ZCI)
• 2-[(4AR,6R,7R,8R,8AS)-6-(BENZYLOXY)-8-HYDROXY-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXIN-7-YL]ISOINDOLE-1,3-DIONE
• Phenylmethyl 2-deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-4,6-O-(phenylmethylene)-I(2)-D-glucopyranoside
• 80035-33-2
• 2-((4AR,6R,7R,8R,8aS)-6-(benzyloxy)-8-hydroxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)isoindoline-1,3-dione
• DTXSID101109951
• 2-[(4aR,6R,7R,8R,8aS)-6-(benzyloxy)-8-hydroxy-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL9332587
• 2-[(4aR,6R,7R,8R,8aS)-8-hydroxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]isoindole-1,3-dione

• Inchi： 1S/C28H25NO7/c30-23-22(29-25(31)19-13-7-8-14-20(19)26(29)32)28(33-15-17-9-3-1-4-10-17)35-21-16-34-27(36-24(21)23)18-11-5-2-6-12-18/h1-14,21-24,27-28,30H,15-16H2/t21-,22-,23-,24-,27?,28-/m1/s1
• InChI Key： XUBZHIFTRFYZLL-XSVWMRDFSA-N
• SMILES： O([C@@H]1O[C@@H]2COC(C3C=CC=CC=3)O[C@H]2[C@H](O)[C@H]1N1C(=O)C2C=CC=CC=2C1=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 487.16300
• Monoisotopic Mass: 487.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182°C
• Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
• PSA: 94.53000
• LogP: 3.00590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides